![molecular formula C16H16Cl2N4S B4287427 N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide](/img/structure/B4287427.png)
N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide
Overview
Description
N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as ML218, is a potent and selective antagonist of the M1 muscarinic acetylcholine receptor. It is a chemical compound with a molecular formula of C17H16Cl2N4S and a molecular weight of 398.31 g/mol.
Mechanism of Action
N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide acts as a selective antagonist of the M1 muscarinic acetylcholine receptor. This receptor is involved in cognitive processes such as learning and memory, and its dysfunction is implicated in various neurological disorders. By blocking the M1 receptor, this compound can improve cognitive function and reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can increase the release of acetylcholine in the brain, which can improve cognitive function. This compound can also reduce inflammation and oxidative stress in the brain, which can protect against neurodegeneration. Additionally, this compound has been shown to have anxiolytic effects, reducing anxiety in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide is its high selectivity for the M1 receptor, which reduces the potential for off-target effects. Additionally, this compound is highly potent, allowing for lower doses to be used in experiments. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide. One area of interest is its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound could be investigated as a treatment for other cognitive disorders, such as schizophrenia and depression. Further research could also explore the mechanisms underlying this compound's neuroprotective effects, which could lead to the development of new treatments for neurodegenerative diseases.
Scientific Research Applications
N-(3,5-dichlorophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been investigated as a potential treatment for schizophrenia, as it can improve cognitive function and reduce psychotic symptoms.
properties
IUPAC Name |
N-(3,5-dichlorophenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N4S/c17-12-9-13(18)11-14(10-12)20-16(23)22-7-5-21(6-8-22)15-3-1-2-4-19-15/h1-4,9-11H,5-8H2,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPFUXFUQASOFGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=S)NC3=CC(=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.